Cas no 1228560-89-1 ((s)-2-(4-Chlorophenyl)pyrrolidine hydrochloride)

• Product Name: (s)-2-(4-Chlorophenyl)pyrrolidine hydrochloride
• CAS No: 1228560-89-1
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• MDL: MFCD08751466
• CID: 3042406
• PubChem ID: 66518981
• Update Time: 2025-05-21

(s)-2-(4-Chlorophenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4-Chlorophenyl)pyrrolidine hydrochloride
• (2S)-2-(4-CHLOROPHENYL)PYRROLIDINE HCL
• BVEQCCJUWYROBR-PPHPATTJSA-N
• (2S)-2-(4-Chlorophenyl)pyrrolidine hydrochloride
• Y10903
• SCHEMBL17437253
• DS-19565
• (s)-2-(4-chlorophenyl)pyrrolidinehydrochloride
• 1228560-89-1
• (2S)-2-(4-chlorophenyl)pyrrolidine;hydrochloride
• CS-0132018
• AKOS015934192
• MFCD08751466
• (S)-2-(4-chlorophenyl)pyrrolidine HCl
• DS-019175
• (s)-2-(4-Chlorophenyl)pyrrolidine hydrochloride

• MDL： MFCD08751466
• Inchi： 1S/C10H12ClN.ClH/c11-9-5-3-8(4-6-9)10-2-1-7-12-10;/h3-6,10,12H,1-2,7H2;1H/t10-;/m0./s1
• InChI Key： BVEQCCJUWYROBR-PPHPATTJSA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H]1CCCN1.Cl

Computed Properties

• Exact Mass: 217.0425048g/mol
• Monoisotopic Mass: 217.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

(s)-2-(4-Chlorophenyl)pyrrolidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on (s)-2-(4-Chlorophenyl)pyrrolidine hydrochloride

Comprehensive Overview of (S)-2-(4-Chlorophenyl)pyrrolidine hydrochloride (CAS No. 1228560-89-1)

(S)-2-(4-Chlorophenyl)pyrrolidine hydrochloride (CAS No. 1228560-89-1) is a chiral organic compound widely utilized in pharmaceutical research and development. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility in drug design due to their structural rigidity and ability to interact with biological targets. The presence of a chlorophenyl group enhances its lipophilicity, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for chiral building blocks like (S)-2-(4-Chlorophenyl)pyrrolidine hydrochloride has surged, driven by the growing focus on enantioselective synthesis in the pharmaceutical industry. Researchers are increasingly exploring its potential in the development of CNS-targeting drugs, given its structural similarity to known neuromodulators. The compound's hydrochloride salt form improves solubility, a critical factor for bioavailability in drug formulations.

The synthesis of CAS No. 1228560-89-1 typically involves asymmetric hydrogenation or resolution techniques to achieve high enantiomeric purity. Analytical methods such as HPLC and chiral chromatography are employed to verify its optical purity, which is crucial for applications in preclinical studies. Its stability under physiological conditions makes it a candidate for further investigation in metabolic pathway studies.

From an industrial perspective, (S)-2-(4-Chlorophenyl)pyrrolidine hydrochloride aligns with the trend toward green chemistry. Manufacturers are optimizing synthetic routes to reduce waste and energy consumption, addressing the pharmaceutical sector's sustainability goals. This compound is also gaining attention in academic research for its role in elucidating structure-activity relationships (SAR) in medicinal chemistry.

Emerging applications of CAS No. 1228560-89-1 include its use in proteomics and chemical biology as a molecular probe. Its ability to modulate protein-protein interactions has sparked interest in drug discovery programs targeting neurodegenerative diseases. Furthermore, its pharmacokinetic properties are being evaluated to assess its suitability as a scaffold for new therapeutic agents.

Quality control protocols for (S)-2-(4-Chlorophenyl)pyrrolidine hydrochloride emphasize compliance with ICH guidelines, ensuring batch-to-batch consistency. Advanced characterization techniques like NMR spectroscopy and mass spectrometry are standard for identity confirmation. The compound's shelf life and storage conditions (typically 2-8°C) are critical considerations for end-users.

In summary, CAS No. 1228560-89-1 represents a strategically important compound at the intersection of organic synthesis and pharmaceutical innovation. Its chiral nature and functional group diversity position it as a key player in the development of next-generation therapeutics, reflecting broader industry shifts toward precision medicine and sustainable manufacturing.